1-(4-Chlorophenyl)-3-hydroxymethylpyrrolidine

• Molecular Formula: C11H14ClNO
• Molecular Weight: 211.69 g/mol
• IUPAC Name: [1-(4-chlorophenyl)pyrrolidin-3-yl]methanol
• InChI: InChI=1S/C11H14ClNO/c12-10-1-3-11(4-2-10)13-6-5-9(7-13)8-14/h1-4,9,14H,5-8H2
• InChI Key: SUOGDPBDARALOL-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1CO)C2=CC=C(C=C2)Cl

Description

1-(4-Chlorophenyl)-3-hydroxymethylpyrrolidine is a useful research compound. Its molecular formula is C11H14ClNO and its molecular weight is 211.69 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Lithium aluminum hydride (2.93 g) is suspended in THF (90 ml) under ice-cooling and thereto is added 1-(4-chlorophenyl)-5-oxo-3-pyrrolidinecarboxylic acid (4.63 g) in portions. The mixture is stirred under refluxing for 20 hours. Ethyl acetate and a small amount of 1N aqueous sodium hydroxide solution are added to the reaction mixture to decompose the excess reducing agent. The mixture is filtered and the filtrate is concentrated under reduced pressure. The residue is subjected to silica gel column chromatography and eluted with a mixed solvent of chloroform/methanol [40:1 (v/v)]to give the desired product (4.00 g).